Cas no 340161-62-8 (Cycloheptanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1R)-)

Cycloheptanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1R)- structure
340161-62-8 structure
Product Name:Cycloheptanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1R)-
CAS No:340161-62-8
MF:C13H20O4
MW:240.295504570007
CID:1461037
Update Time:2024-08-23

Cycloheptanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1R)- Chemical and Physical Properties

Names and Identifiers

    • Cycloheptanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, methyl ester, (1R)-
    • Inchi: 1S/C13H20O4/c1-10(14)7-9-13(12(16)17-2)8-5-3-4-6-11(13)15/h3-9H2,1-2H3/t13-/m1/s1
    • InChI Key: KFPSMQRDMYIJAZ-CYBMUJFWSA-N
    • SMILES: [C@@]1(CCC(=O)C)(C(OC)=O)CCCCCC1=O

Computed Properties

  • Exact Mass: 240.1362

Experimental Properties

  • Density: 1.070±0.06 g/cm3(Predicted)
  • Boiling Point: 347.3±27.0 °C(Predicted)
  • PSA: 60.44
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd